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Compound of Interest

Compound Name: 4-Amino-4-phenylbutanoic acid
CAS No.: 1011-60-5
Cat. No.: B086450
Get Quote
. J

For researchers, scientists, and drug development professionals, the meticulous handling of
chemical compounds is a cornerstone of laboratory safety and experimental integrity. This
guide provides essential, immediate safety and logistical information for the handling of 4-
Amino-4-phenylbutanoic acid, encompassing personal protective equipment (PPE),
operational protocols, and emergency procedures.

Personal Protective Equipment (PPE): Your First
Line of Defense

A comprehensive suite of personal protective equipment is paramount to minimize exposure
and ensure a safe working environment. The following table summarizes the recommended
PPE for handling 4-Amino-4-phenylbutanoic acid.
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PPE Category

Item

Specifications and
Recommendations

Eye and Face Protection

Safety Glasses with Side
Shields

Must conform to EN 166 (EU)
or NIOSH (US) approved

standards.

Face Shield

Recommended when there is
a significant risk of splashing

or dust generation.[1]

Hand Protection

Chemical-Resistant Gloves

Nitrile or neoprene gloves are
recommended. Always inspect
gloves prior to use and use
proper glove removal
technique.[2]

Body Protection

Laboratory Coat

A standard laboratory coat
should be worn and fully

buttoned.

Protective Clothing

Wear suitable protective
clothing to prevent skin

contact.[3]

Respiratory Protection

Dust Mask/Respirator

If handling procedures may
generate dust, a NIOSH-
approved N95 (US) or P1 (EU
EN 143) particle respirator
should be used. Work in a
well-ventilated area or a fume
hood.[2]

Hazard Summary and First Aid

Hazard Classification:
According to safety data sheets, 4-Amino-4-phenylbutanoic acid is classified as follows:

o Harmful if swallowed (Acute toxicity, oral - Category 4)[1]
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o Causes skin irritation (Skin corrosion/irritation - Category 2)[1]

o Causes serious eye irritation (Serious eye damage/eye irritation - Category 2A)[1]

o May cause respiratory irritation (Specific target organ toxicity, single exposure; Respiratory
tract irritation - Category 3)[1]

First Aid Measures:

Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult or has stopped, provide artificial

respiration. Seek medical attention.[1][4]

Immediately wash the affected area with plenty
_ of soap and water. Remove contaminated
Skin Contact ) o )
clothing. If skin irritation occurs, get medical

advice/attention.[1][4]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o )

do. Continue rinsing for at least 15 minutes and

consult a physician.[1][4]

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion ! -
mouth with water and consult a physician

immediately.[1][4]

Operational Plan: From Handling to Disposal

A strict operational workflow is essential for minimizing exposure risks and maintaining the
integrity of the compound.

Handling and Storage:
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e Handle in a well-ventilated place.[3]

o Wear suitable protective clothing, gloves, and eye/face protection.[3]

e Avoid contact with skin and eyes.[3]

» Avoid the formation of dust and aerosols.[3]

o Store the container tightly closed in a dry, cool, and well-ventilated place.[3]

o Keep away from incompatible materials such as strong oxidizing agents.[5]

Spill Response Plan:

In the event of a spill, a prompt and organized response is crucial to mitigate hazards.

Spill Response Workflow for 4-Amino-4-phenylbutanoic acid.

Disposal Plan:

Proper disposal of 4-Amino-4-phenylbutanoic acid and any contaminated materials is
essential to prevent environmental contamination and accidental exposure.

e Solid Waste: Collect all solid waste, including the chemical itself, contaminated gloves, and
weighing papers, in a clearly labeled, sealed hazardous waste container.[2]

o Contaminated Materials: Any equipment or surfaces that come into contact with the
compound should be decontaminated. If disposable, they should be placed in the hazardous
waste container.

o Disposal Method: Contact a licensed professional waste disposal service to dispose of this
material. Do not dispose of down the drain or into the environment.[1][2] Contaminated
packaging should be disposed of as unused product.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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